2-Hydroxybenzoic-1-13C acid

Specification

• Molecular Formula: C7H6O3
• Molecular Weight: 139.11 g/mol
• IUPAC Name: 6-hydroxy(113C)cyclohexa-1,3,5-triene-1-carboxylic acid
• Standard InChI: InChI=1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)/i5+1
• Standard InChI Key: YGSDEFSMJLZEOE-HOSYLAQJSA-N
• Isomeric SMILES: C1=CC=[13C](C(=C1)O)C(=O)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)O

Introduction

Structural Characteristics and Conformational Analysis

Molecular Geometry and Isotopic Labeling

The molecular structure of 2-hydroxybenzoic-1-13C acid retains the core features of salicylic acid, comprising a hydroxyl group at the ortho position relative to the carboxyl group. The $^{13}\text{C}$ label at the carboxyl carbon (C1) introduces no significant steric or electronic perturbations but provides a distinct spectroscopic signature for detection. Quantum chemical calculations and gas-phase electron diffraction studies on analogous compounds, such as benzoic acid and 2-hydroxybenzoic acid, reveal that the carboxyl group adopts a coplanar orientation with the aromatic ring to maximize conjugation. This planar configuration stabilizes the molecule through resonance interactions between the carboxyl oxygen and the aromatic π-system.

Table 1: Key Structural Parameters of 2-Hydroxybenzoic Acid Derivatives

Parameter	Value (Unlabeled)	Value (13C-Labeled)	Method of Determination
C1-C7 Bond Length (Å)	1.49	1.49	MP2/6-311+G(d,p)
O-H Bond Length (Å)	0.97	0.97	Gas-Phase Electron Diffraction
Dihedral Angle (COOH-Ring)	0°	0°	Theoretical Calculations

Conformational Dynamics

Theoretical studies indicate that 2-hydroxybenzoic acid exhibits multiple conformers, with the lowest-energy form characterized by intramolecular hydrogen bonding between the hydroxyl and carboxyl groups. In the $^{13}\text{C}$-labeled variant, this hydrogen bond shortens the carboxylic C-O bond (1.36 Å vs. 1.41 Å in non-hydrogen-bonded conformers) and elongates the adjacent C-C bond (1.49 Å vs. 1.45 Å). These subtle structural modifications underscore the compound’s sensitivity to isotopic substitution in spectroscopic analyses.

Applications in Scientific Research

Metabolic Pathway Tracing

The $^{13}\text{C}$ label in 2-hydroxybenzoic-1-13C acid enables non-radioactive tracking of biochemical pathways. In studies of plant secondary metabolism, this compound has been used to elucidate the biosynthetic routes of phenolic glycosides, with liquid chromatography-mass spectrometry (LC-MS) identifying $^{13}\text{C}$-incorporated intermediates. Similarly, in mammalian systems, it facilitates the study of aspirin (acetylated salicylic acid) metabolism, revealing hepatic conversion into salicyluric acid and gentisic acid.

Reaction Mechanism Elucidation

In organic chemistry, the compound serves as a mechanistic probe for electrophilic aromatic substitution reactions. Isotopic labeling at the carboxyl position allows researchers to distinguish between kinetic and thermodynamic control in nitration and sulfonation reactions. For example, $^{13}\text{C}$-NMR studies have shown that nitration of 2-hydroxybenzoic-1-13C acid preferentially occurs at the para position relative to the hydroxyl group, with isotopic effects influencing reaction rates by up to 15%.

Analytical Techniques for Detection and Quantification

Nuclear Magnetic Resonance (NMR) Spectroscopy

$^{13}\text{C}$-NMR is the cornerstone technique for analyzing 2-hydroxybenzoic-1-13C acid. The labeled carboxyl carbon produces a singlet at 170 ppm, while adjacent carbons exhibit splitting due to $^{13}\text{C}-^{12}\text{C}$ scalar coupling. Two-dimensional heteronuclear single quantum coherence (HSQC) experiments further resolve interactions between the $^{13}\text{C}$ nucleus and nearby protons.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) detects the isotopic signature through exact mass measurements. The molecular ion $[M-H]^-$ for 2-hydroxybenzoic-1-13C acid appears at m/z 139.11, with the $^{13}\text{C}$-containing fragment ions (e.g., $\text{C}_6\text{H}_5^{13}\text{COO}^-$) providing confirmation of labeling efficiency.

Table 2: Spectroscopic Signatures of 2-Hydroxybenzoic-1-13C Acid

Technique	Key Spectral Feature	Significance
$^{13}\text{C}$-NMR	170 ppm (carboxyl carbon)	Confirms $^{13}\text{C}$ position
LC-MS	m/z 139.11 ([M-H]⁻)	Quantifies isotopic purity
IR Spectroscopy	1650 cm⁻¹ (C=O stretch)	Identifies carboxyl group